Cas no 4384-82-1 (dithiocarbamate)

• Product name: dithiocarbamate
• CAS No: 4384-82-1
• MF: CH₃NS₂
• MW: 93.1712172031403
• CID: 1516038
• PubChem ID: 3001860

dithiocarbamate Chemical and Physical Properties

Names and Identifiers

• dithiocarbamate
• carbamodithioate
• carbamodithioato, ion(1-)
• carbamodithioic acid, ion(1-)
• AKOS006339174
• UNII-5XK73BNP7Q
• Carbamodithioic acid
• dithiocarbamic acid
• 5XK73BNP7Q
• Dithiocarbamate anion
• Carbonimidodithioic acid
• 4384-82-1
• CHEBI:189085
• aminodithioformic acid
• CHEBI:88830
• sulfanylmethanimidothioic acid
• Q27160814
• DTXSID90208119
• methanedithioic acid, amino-
• DKVNPHBNOWQYFE-UHFFFAOYSA-N
• Carbamic acid, dithio-, ion(1-)
• 594-07-0

• Inchi： InChI=1S/CH3NS2/c2-1(3)4/h(H3,2,3,4)
• InChI Key： DKVNPHBNOWQYFE-UHFFFAOYSA-N
• SMILES： C(=S)(N)S

Computed Properties

• Exact Mass: 91.96296
• Monoisotopic Mass: 92.97069145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 33
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 26.02